4-methoxy-N-(2-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide

• IUPAC Name: 4-methoxy-N-(2-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C22H18N2O4/c1-13-3-9-18-20(11-13)28-19-10-6-15(12-17(19)22(26)24-18)23-21(25)14-4-7-16(27-2)8-5-14/h3-12H,1-2H3,(H,23,25)(H,24,26)
• InChI Key: LQYNXKFIUJXXPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol

Description

Synthesis Analysis

The synthesis of such compounds involves the reaction of 2-aminophenols with alkynones. This reaction takes place in 1,4-dioxane at 100 °C. Mechanistic experiments indicated that the hydroxy proton of the aminophenol could play a crucial role in the formation of an alkynylketimine intermediate that undergoes 7- endo-dig cyclization.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of 2-aminophenols with alkynones. The hydroxy proton of the aminophenol plays a crucial role in the formation of an alkynylketimine intermediate that undergoes 7- endo-dig cyclization.

Scientific Research Applications

Psychopharmacological Applications

The compound’s complex structure hints at possible interactions with neurotransmitter receptors. Researchers are exploring its effects on mood regulation, anxiety, and cognition. It may act as a modulator of serotonin, dopamine, or glutamate receptors, potentially influencing mental health disorders.

These applications represent only a glimpse of the compound’s multifaceted potential. As research continues, we anticipate further discoveries and applications across diverse scientific domains.